Cas no 2253630-89-4 ((1-Fluoro-5,6,7,8-tetrahydronaphthalen-2-yl)methanamine;hydrochloride)

• Product Name: (1-Fluoro-5,6,7,8-tetrahydronaphthalen-2-yl)methanamine;hydrochloride
• CAS No: 2253630-89-4
• MF: C₁₁H₁₅ClFN
• MW: 215.694905519485
• CID: 5411618
• PubChem ID: 137935264
• Update Time: 2025-11-01

(1-Fluoro-5,6,7,8-tetrahydronaphthalen-2-yl)methanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenemethanamine, 1-fluoro-5,6,7,8-tetrahydro-, hydrochloride (1:1)
• 2253630-89-4
• EN300-6730441
• (1-fluoro-5,6,7,8-tetrahydronaphthalen-2-yl)methanamine hydrochloride
• (1-Fluoro-5,6,7,8-tetrahydronaphthalen-2-yl)methanamine;hydrochloride
• Z3461937127

• Inchi： 1S/C11H14FN.ClH/c12-11-9(7-13)6-5-8-3-1-2-4-10(8)11;/h5-6H,1-4,7,13H2;1H
• InChI Key： ZPDHUKWNMRJGNG-UHFFFAOYSA-N
• SMILES： Cl.FC1=C(CN)C=CC2=C1CCCC2

Computed Properties

• Exact Mass: 215.0877053g/mol
• Monoisotopic Mass: 215.0877053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on (1-Fluoro-5,6,7,8-tetrahydronaphthalen-2-yl)methanamine;hydrochloride

Comprehensive Analysis of (1-Fluoro-5,6,7,8-tetrahydronaphthalen-2-yl)methanamine;hydrochloride (CAS No. 2253630-89-4)

The compound (1-Fluoro-5,6,7,8-tetrahydronaphthalen-2-yl)methanamine;hydrochloride (CAS No. 2253630-89-4) is a fluorinated tetrahydronaphthalene derivative with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a fluoro substituent and a methanamine group, makes it a valuable intermediate for drug discovery and material science applications. Researchers are increasingly interested in this compound due to its potential role in modulating biological targets, particularly in the central nervous system (CNS).

In recent years, the demand for fluorinated organic compounds has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the fluoro group in 2253630-89-4 aligns with this trend, as fluorination often improves pharmacokinetic properties. This compound’s tetrahydronaphthalene core is another key feature, as it is a common scaffold in bioactive molecules, including neurotransmitters and enzyme inhibitors. Its hydrochloride salt form ensures better solubility and handling, making it suitable for laboratory and industrial use.

The synthesis and applications of (1-Fluoro-5,6,7,8-tetrahydronaphthalen-2-yl)methanamine;hydrochloride are topics of growing interest in academic and industrial circles. Questions like "How to synthesize 2253630-89-4?" or "What are the uses of fluorinated tetrahydronaphthalene derivatives?" frequently appear in scientific forums and search engines. Researchers are exploring its potential in developing novel therapeutics for neurological disorders, given its structural similarity to known CNS-active compounds. Additionally, its role in catalysis and material science is under investigation, as fluorinated aromatics can influence electronic properties in polymers and coatings.

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Quality control and analytical characterization of 2253630-89-4 are critical for ensuring reproducibility in research. Techniques like NMR spectroscopy, HPLC, and mass spectrometry are commonly employed to verify purity and structure. Researchers often search for "analytical data for (1-Fluoro-5,6,7,8-tetrahydronaphthalen-2-yl)methanamine hydrochloride", highlighting the need for accessible, high-quality reference materials. Suppliers and manufacturers must prioritize transparency in technical documentation to meet these demands.

In conclusion, (1-Fluoro-5,6,7,8-tetrahydronaphthalen-2-yl)methanamine;hydrochloride (CAS No. 2253630-89-4) represents a versatile and promising compound in modern chemistry. Its fluorinated aromatic system, combined with the methanamine functionality, opens doors to diverse applications, from pharmaceuticals to advanced materials. As interest in fluorine chemistry and heterocyclic compounds continues to grow, this compound is poised to play a pivotal role in future scientific breakthroughs.